Cas no 2171868-99-6 (4-(prop-1-yn-1-yl)oxolan-3-ol)

4-(Prop-1-yn-1-yl)oxolan-3-ol is a heterocyclic compound featuring a furan (oxolane) ring substituted with a propynyl group at the 4-position and a hydroxyl group at the 3-position. This structure offers versatility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The propynyl moiety provides a reactive alkyne functionality, enabling click chemistry applications, while the hydroxyl group enhances solubility and facilitates further derivatization. Its stable yet modifiable framework makes it valuable for constructing complex molecular architectures. The compound’s balanced reactivity and functional group compatibility contribute to its utility in targeted synthetic pathways.
4-(prop-1-yn-1-yl)oxolan-3-ol structure
4-(prop-1-yn-1-yl)oxolan-3-ol structure
Product Name:4-(prop-1-yn-1-yl)oxolan-3-ol
CAS No:2171868-99-6
MF:C7H10O2
MW:126.153102397919
CID:6268916
PubChem ID:165444145
Update Time:2025-11-01

4-(prop-1-yn-1-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(prop-1-yn-1-yl)oxolan-3-ol
    • EN300-1625235
    • 2171868-99-6
    • Inchi: 1S/C7H10O2/c1-2-3-6-4-9-5-7(6)8/h6-8H,4-5H2,1H3
    • InChI Key: VAEIWNLGEOGDDK-UHFFFAOYSA-N
    • SMILES: O1CC(C(C#CC)C1)O

Computed Properties

  • Exact Mass: 126.068079557g/mol
  • Monoisotopic Mass: 126.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 29.5Ų

4-(prop-1-yn-1-yl)oxolan-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1625235-1.0g
4-(prop-1-yn-1-yl)oxolan-3-ol
2171868-99-6
1g
$0.0 2023-06-07
Enamine
EN300-1625235-50mg
4-(prop-1-yn-1-yl)oxolan-3-ol
2171868-99-6
50mg
$707.0 2023-09-22
Enamine
EN300-1625235-100mg
4-(prop-1-yn-1-yl)oxolan-3-ol
2171868-99-6
100mg
$741.0 2023-09-22
Enamine
EN300-1625235-250mg
4-(prop-1-yn-1-yl)oxolan-3-ol
2171868-99-6
250mg
$774.0 2023-09-22
Enamine
EN300-1625235-500mg
4-(prop-1-yn-1-yl)oxolan-3-ol
2171868-99-6
500mg
$809.0 2023-09-22
Enamine
EN300-1625235-1000mg
4-(prop-1-yn-1-yl)oxolan-3-ol
2171868-99-6
1000mg
$842.0 2023-09-22
Enamine
EN300-1625235-2500mg
4-(prop-1-yn-1-yl)oxolan-3-ol
2171868-99-6
2500mg
$1650.0 2023-09-22
Enamine
EN300-1625235-5000mg
4-(prop-1-yn-1-yl)oxolan-3-ol
2171868-99-6
5000mg
$2443.0 2023-09-22
Enamine
EN300-1625235-10000mg
4-(prop-1-yn-1-yl)oxolan-3-ol
2171868-99-6
10000mg
$3622.0 2023-09-22

Additional information on 4-(prop-1-yn-1-yl)oxolan-3-ol

Chemical Profile of 4-(prop-1-yn-1-yl)oxolan-3-ol (CAS No. 2171868-99-6)

4-(prop-1-yn-1-yl)oxolan-3-ol, identified by its Chemical Abstracts Service (CAS) number 2171868-99-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic alcohol, featuring a propargyl group and an oxolane ring, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure, characterized by a conjugated system of oxygen and carbon atoms, makes it a promising candidate for further exploration in drug discovery and material science.

The oxolane ring, a five-membered heterocycle containing one oxygen atom, contributes to the compound's rigidity and stability, which are critical factors in the design of bioactive molecules. The presence of the propargyl group (C₃H₃≡CH) introduces reactivity that can be exploited for functionalization, enabling the synthesis of more complex derivatives. These features make 4-(prop-1-yn-1-yl)oxolan-3-ol a versatile building block for chemists and pharmacologists.

In recent years, there has been growing interest in oxolane derivatives due to their potential biological activities. Studies have demonstrated that oxolane-containing compounds exhibit a range of pharmacological effects, including antimicrobial, anti-inflammatory, and antioxidant properties. The propargyl group further enhances these properties by allowing for easy modification through cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in the synthesis of biaryl compounds.

One of the most compelling aspects of 4-(prop-1-yn-1-yl)oxolan-3-ol is its potential as a scaffold for drug development. Researchers have leveraged its structural framework to create novel molecules with improved binding affinity and selectivity. For instance, modifications at the propargyl position have been explored to enhance interactions with biological targets, such as enzymes and receptors. This approach aligns with the growing trend in medicinal chemistry toward rational drug design, where structural features are meticulously tailored to optimize therapeutic efficacy.

The compound's reactivity also makes it valuable in materials science. Oxolane derivatives have been investigated for their applications in polymer chemistry, where they serve as monomers or cross-linking agents. The incorporation of 4-(prop-1-yn-1-yl)oxolan-3-ol into polymer matrices can impart unique properties, such as enhanced mechanical strength or biodegradability. These attributes are particularly relevant in the development of advanced materials for biomedical applications, including drug delivery systems and tissue engineering scaffolds.

Recent advancements in synthetic methodologies have further expanded the utility of 4-(prop-1-yn-1-yl)oxolan-3-ol. Transition-metal-catalyzed reactions have enabled efficient functionalization of the propargyl group, allowing for the introduction of diverse substituents without compromising the integrity of the oxolane core. This has opened up new avenues for exploring its pharmacological potential. For example, palladium-catalyzed coupling reactions have been used to attach aryl or heteroaryl groups to the propargyl moiety, resulting in compounds with enhanced bioactivity.

The compound's role in medicinal chemistry is also underscored by its compatibility with modern computational methods. Molecular modeling studies have revealed that 4-(prop-1-yn-1-yloxolan)-3iol can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided the design of more potent derivatives by optimizing key structural features. Additionally, quantum mechanical calculations have been employed to predict its electronic properties and reactivity patterns, providing a deeper understanding of its behavior in different chemical environments.

In conclusion,4-(prop 1 yn 1 yl)oxolan 3 ol (CAS No 2171868 99 6) stands out as a multifaceted compound with significant implications for both pharmaceuticals and materials science Its unique structural features offer opportunities for innovative drug design while its reactivity enables diverse functionalization strategies Further research is warranted to fully explore its potential applications and to develop novel derivatives with improved therapeutic profiles

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.